Cas no 19111-87-6 (2-Bromotriphenylene)

2-Bromotriphenylene is a brominated polycyclic aromatic hydrocarbon (PAH) derivative, primarily utilized as a key intermediate in organic synthesis and materials science. Its rigid, planar triphenylene core, functionalized with a bromine substituent, enables efficient cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, facilitating the construction of extended π-conjugated systems. This compound is particularly valuable in the development of organic semiconductors, liquid crystals, and optoelectronic materials due to its electron-deficient aromatic structure and thermal stability. The bromine atom offers precise reactivity for further functionalization, making 2-Bromotriphenylene a versatile building block for advanced molecular architectures. High purity grades ensure consistent performance in research and industrial applications.
2-Bromotriphenylene structure
2-Bromotriphenylene structure
Product Name:2-Bromotriphenylene
CAS No:19111-87-6
MF:C18H11Br
MW:307.183943986893
MDL:MFCD16659043
CID:94992
PubChem ID:253662415
Update Time:2025-05-28

2-Bromotriphenylene Chemical and Physical Properties

Names and Identifiers

    • 2-Bromotriphenylene
    • 2-bromobenzo[9,10]phenanthrene
    • 2-bromotriphenylen
    • 2-bromo-triphenylene
    • 2-Brom-triphenylen
    • CX1034
    • Triphenylene,2-bromo
    • Triphenylene, 2-bromo-
    • AK113738
    • PubChem22266
    • GEDOYYDMCZUHNW-UHFFFAOYSA-N
    • BCP19007
    • VZ24123
    • LS40827
    • SY019512
    • OR315396
    • BC004777
    • AX8170909
    • ST2416649
    • X4446
    • B4442
    • MFCD16659043
    • 2-broMobenzo[9,10]phenanthrene;2-Bromotriphenylene
    • AMY18709
    • SCHEMBL312606
    • DTXSID20593308
    • 19111-87-6
    • DS-6344
    • A846241
    • CS-W021630
    • FT-0735003
    • AKOS015899578
    • DB-050454
    • MDL： MFCD16659043
    • Inchi： 1S/C18H11Br/c19-12-9-10-17-15-7-2-1-5-13(15)14-6-3-4-8-16(14)18(17)11-12/h1-11H
    • InChI Key： GEDOYYDMCZUHNW-UHFFFAOYSA-N
    • SMILES： BrC1=CC=C2C3C=CC=CC=3C3C=CC=CC=3C2=C1

Computed Properties

  • Exact Mass: 306.00400
  • Monoisotopic Mass: 172.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 0
  • Complexity: 326
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • XLogP3: 5.6

Experimental Properties

  • Color/Form: No data available
  • Density: 1.477
  • Melting Point: 132.0 to 136.0 deg-C
  • Boiling Point: 482.9℃ at 760 mmHg
  • Flash Point: 244.7±14.5 °C
  • PSA: 0.00000
  • LogP: 5.90870

2-Bromotriphenylene Security Information

2-Bromotriphenylene Customs Data

  • HS CODE：2903999090
  • Customs Data：

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

2-Bromotriphenylene Pricemore >>

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2-Bromotriphenylene Production Method

2-Bromotriphenylene Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:19111-87-6)2-bromobenzo[9,10]phenanthrene
Order Number:sfd13914
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:36
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:19111-87-6)2-Bromotriphenylene
Order Number:A846241
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:09
Price ($):183.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:19111-87-6)2-溴三亚苯
Order Number:LE25841855
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:50
Price ($):discuss personally
Email:18501500038@163.com

2-Bromotriphenylene Related Literature

19111-87-6 (2-Bromotriphenylene) Related Products

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:19111-87-6)2-bromobenzo[9,10]phenanthrene
sfd13914
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:19111-87-6)2-Bromotriphenylene
A846241
Purity:99%
Quantity:100g
Price ($):183.0
Email